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Compound of Interest

Compound Name: Biotin-PEG12-Mal

Cat. No.: B8103908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-PEG12-Maleimide, a key

reagent in bioconjugation. It covers the molecule's core properties, a detailed protocol for its

application in protein labeling, and a workflow diagram for experimental planning.

Core Concepts:
Biotin-PEG12-Maleimide is a bifunctional crosslinker designed for the selective labeling of

molecules containing free sulfhydryl groups. It consists of three key components:

Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin, enabling highly

specific detection and purification of labeled molecules.

Polyethylene Glycol (PEG) Spacer (12-unit): A flexible, hydrophilic 12-unit polyethylene

glycol spacer. This PEG linker increases the water solubility of the reagent and the resulting

conjugate, reduces steric hindrance for biotin-avidin binding, and minimizes aggregation of

the labeled protein.

Maleimide Group: A thiol-reactive functional group that specifically and efficiently reacts with

free sulfhydryl groups (such as those on cysteine residues of proteins) under mild conditions

(pH 6.5-7.5) to form a stable thioether bond.
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The primary application of Biotin-PEG12-Maleimide is in the biotinylation of proteins, peptides,

and other thiol-containing biomolecules for use in immunoassays, affinity chromatography, and

targeted drug delivery systems.

Quantitative Data Summary
The following table summarizes the key quantitative data for a closely related and commonly

referenced compound, (+)-Biotin-PEG12-NH-Mal. This information is provided as a strong

proxy for Biotin-PEG12-Maleimide.

Property Value Reference

Molecular Formula C43H75N5O17S [1]

Molecular Weight 966.1 g/mol [1]

Appearance White to off-white solid

Solubility Soluble in water, DMSO, DMF

Storage Conditions Store at -20°C, desiccated

Experimental Protocol: Protein Labeling with Biotin-
PEG12-Maleimide
This protocol provides a general procedure for the biotinylation of a protein containing free

cysteine residues. Optimization may be required for specific proteins and applications.

Materials:

Protein to be labeled (in a thiol-free buffer, e.g., PBS pH 7.2-7.5)

Biotin-PEG12-Maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reducing agent (optional, e.g., TCEP)

Desalting column (e.g., Sephadex G-25) or dialysis cassette for purification
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Reaction buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 1-5 mg/mL.

If the protein's cysteine residues are in disulfide bonds, reduction is necessary. Add a 10-

20 fold molar excess of a reducing agent like TCEP and incubate for 30-60 minutes at

room temperature.

Remove the reducing agent immediately before biotinylation using a desalting column.

Biotin-PEG12-Maleimide Stock Solution Preparation:

Prepare a 10 mM stock solution of Biotin-PEG12-Maleimide in anhydrous DMSO or DMF.

For example, dissolve ~9.7 mg of the reagent in 1 mL of solvent.

This stock solution should be prepared fresh before use.

Biotinylation Reaction:

Add a 10-20 fold molar excess of the Biotin-PEG12-Maleimide stock solution to the

protein solution.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with

gentle stirring or rotation.

Purification of the Biotinylated Protein:

Remove excess, unreacted Biotin-PEG12-Maleimide by size-exclusion chromatography

using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

Alternatively, dialysis can be performed against the storage buffer.

Characterization and Storage:
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Determine the degree of biotinylation using a HABA assay or a fluorescent-based biotin

quantification kit.

Store the purified biotinylated protein at 4°C for short-term storage or at -20°C or -80°C for

long-term storage. The addition of a cryoprotectant like glycerol may be beneficial for

frozen storage.

Experimental Workflow Diagram
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Caption: Workflow for Protein Biotinylation using Biotin-PEG12-Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8103908#biotin-peg12-mal-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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